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Compound of Interest

Compound Name:
Ethyl 2-methoxy-5-

sulfamoylbenzoate

Cat. No.: B1265779 Get Quote

An In-depth Technical Guide to Ethyl 2-methoxy-
5-sulfamoylbenzoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-methoxy-5-sulfamoylbenzoate is a key chemical intermediate, primarily recognized

for its role in the synthesis of the atypical antipsychotic drug, sulpiride. This technical guide

provides a comprehensive overview of its physical and chemical properties, detailed

experimental protocols for its synthesis and analysis, and an exploration of its biological

significance within the context of dopamine receptor signaling. All quantitative data is presented

in structured tables for clarity, and logical workflows are visualized using diagrams to facilitate

understanding for researchers and professionals in drug development.

Chemical Identity and Properties
Ethyl 2-methoxy-5-sulfamoylbenzoate is a substituted aromatic ester. Its chemical structure

consists of a benzoate ring with a methoxy group at the 2-position, a sulfamoyl group at the 5-

position, and an ethyl ester functional group.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethyl 2-methoxy-5-sulfamoylbenzoate[1]

Synonyms

Ethyl 2-methoxy-5-sulfonamidobenzoate, Ethyl

5-(aminosulfonyl)-2-methoxybenzoate, Sulpiride

Impurity C[2][3]

CAS Number 33045-53-3[1][3]

Molecular Formula C₁₀H₁₃NO₅S[1][3]

Molecular Weight 259.28 g/mol [1][3]

InChI Key ZQSFLXDMGBSJKV-UHFFFAOYSA-N[1]

Canonical SMILES
CCOC(=O)C1=C(C=CC(=C1)S(=O)

(=O)N)OC[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to off-white solid[1]

Melting Point 148-151 °C[1]

Boiling Point 446.5 °C at 760 mmHg[3]

Density 1.317 g/cm³[3]

Solubility
Soluble in water. Sparingly soluble in DMSO

and slightly soluble in Methanol.[4]

Flash Point 223.8 °C[3]

Synthesis and Purification
The synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate can be achieved through the

esterification of 2-methoxy-5-sulfamoylbenzoic acid with ethanol. A general workflow for this

process is outlined below.
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General Synthesis Workflow

Starting Material:
2-methoxy-5-sulfamoylbenzoic acid

Esterification:
Ethanol, Acid Catalyst (e.g., H₂SO₄)

Reflux

Aqueous Work-up:
Neutralization, Extraction

Purification:
Recrystallization or

Column Chromatography

Final Product:
Ethyl 2-methoxy-5-sulfamoylbenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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